Cas no 16441-29-5 (2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid)
16441-29-5 structure
Product Name:2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid
CAS No:16441-29-5
MF:C12H11NO2S
MW:233.286241769791
MDL:MFCD06655842
CID:211643
PubChem ID:4962419
Update Time:2025-04-19
2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-(m-Tolyl)thiazol-4-yl)acetic acid
- [2-(3-Methylphenyl)-1,3-thiazol-4-yl]acetic acid
- 2-(3-METHYLPHENYL)-1,3-THIAZOL-4-YL]ACETIC ACID
- 4-Thiazoleacetic acid,2-(3-methylphenyl)-
- AC1NLQLS
- AC1Q2GZ9
- AG-E-14226
- CTK8F2383
- MolPort-002-469-024
- STL303264
- 2-[2-(3-methylphenyl)thiazol-4-yl]acetic acid
- 2-[2-(3-methylphenyl)-4-thiazolyl]acetic acid
- 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetic acid
- 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethanoic acid
- DTXSID40407094
- FT-0684002
- EN300-13410
- MFCD06655842
- Z90122772
- AKOS004911029
- 2-(2-(m-Tolyl)thiazol-4-yl)aceticacid
- 4-thiazoleacetic acid, 2-(3-methylphenyl)-
- SR-01000068804
- SR-01000068804-1
- CS-0308821
- 16441-29-5
- LS-04944
- ALBB-015867
- G32264
- 2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid
-
- MDL: MFCD06655842
- Inchi: 1S/C12H11NO2S/c1-8-3-2-4-9(5-8)12-13-10(7-16-12)6-11(14)15/h2-5,7H,6H2,1H3,(H,14,15)
- InChI Key: DLMICSWBTHJZTQ-UHFFFAOYSA-N
- SMILES: S1C=C(CC(=O)O)N=C1C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 232.0433
- Monoisotopic Mass: 232.043224
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.3
- XLogP3: 2.5
Experimental Properties
- Density: 1.287
- Boiling Point: 440.4°Cat760mmHg
- Flash Point: 220.1°C
- PSA: 53.02
2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 065195-500mg |
[2-(3-Methylphenyl)-1,3-thiazol-4-yl]acetic acid |
16441-29-5 | 500mg |
$237.00 | 2023-09-10 | ||
| Chemenu | CM372482-1g |
2-(2-(m-Tolyl)thiazol-4-yl)acetic acid |
16441-29-5 | 95%+ | 1g |
$359 | 2022-12-31 | |
| abcr | AB409561-500 mg |
[2-(3-Methylphenyl)-1,3-thiazol-4-yl]acetic acid |
16441-29-5 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB409561-1 g |
[2-(3-Methylphenyl)-1,3-thiazol-4-yl]acetic acid |
16441-29-5 | 1g |
€322.50 | 2023-04-24 | ||
| abcr | AB409561-5 g |
[2-(3-Methylphenyl)-1,3-thiazol-4-yl]acetic acid |
16441-29-5 | 5g |
€907.00 | 2023-04-24 | ||
| TRC | M358643-5mg |
[2-(3-Methylphenyl)-1,3-thiazol-4-yl]acetic Acid |
16441-29-5 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358643-10mg |
[2-(3-Methylphenyl)-1,3-thiazol-4-yl]acetic Acid |
16441-29-5 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M358643-50mg |
[2-(3-Methylphenyl)-1,3-thiazol-4-yl]acetic Acid |
16441-29-5 | 50mg |
$ 95.00 | 2022-06-03 | ||
| Alichem | A059005870-5g |
2-(2-(m-Tolyl)thiazol-4-yl)acetic acid |
16441-29-5 | 95% | 5g |
$828.40 | 2022-04-02 | |
| Enamine | EN300-13410-0.1g |
2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetic acid |
16441-29-5 | 95% | 0.1g |
$62.0 | 2023-02-09 |
2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
16441-29-5 (2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid) Related Products
- 16441-34-2(Ethyl 2-(2-phenylthiazol-4-yl)acetate)
- 16441-28-4(2-(2-Phenyl-1,3-thiazol-4-yl)acetic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk